Cas no 2137829-75-3 (Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl-)

• Product Name: Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl-
• CAS No: 2137829-75-3
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5293754
• Update Time: 2025-08-02

Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl-

• Inchi： 1S/C24H27NO4/c1-23(2)12-20(24(3,14-23)21(26)27)25-22(28)29-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key： JJSUOQJQCFEXGU-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CC(C)(C)CC1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl-

Exploring the Unique Properties and Applications of Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- (CAS No. 2137829-75-3)

In the ever-evolving field of organic chemistry, Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- (CAS No. 2137829-75-3) has emerged as a compound of significant interest. This specialized molecule, featuring a cyclopentane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a crucial role in peptide synthesis and pharmaceutical research. Its unique structural characteristics make it invaluable for researchers exploring novel drug candidates and bioactive molecules.

The molecular structure of 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethylcyclopentanecarboxylic acid combines several important functional groups that contribute to its reactivity and utility. The Fmoc-protected amino group provides temporary protection during synthetic processes, while the carboxylic acid moiety offers a versatile handle for further chemical modifications. This combination makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where selective deprotection and coupling are essential.

Recent advancements in peptide-based therapeutics have driven increased demand for high-quality building blocks like Fmoc-protected cyclopentanecarboxylic acid derivatives. Researchers are particularly interested in how the trimethylcyclopentane structure influences the conformational properties of resulting peptides, potentially leading to improved metabolic stability and bioavailability. These characteristics align perfectly with current pharmaceutical trends favoring peptide drugs with enhanced pharmacokinetic profiles.

The synthesis of Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- typically involves multi-step organic transformations starting from readily available cyclopentane precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient routes that minimize waste and energy consumption. These innovations respond to growing industry demands for sustainable chemical production methods.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming the structure and purity of 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethylcyclopentanecarboxylic acid. These analytical methods have become increasingly important as regulatory requirements for pharmaceutical intermediates grow more stringent worldwide.

In pharmaceutical applications, the constrained cyclopentane ring system of this compound offers distinct advantages over more flexible linear analogs. Medicinal chemists value such rigid structures for their ability to lock bioactive conformations and potentially reduce off-target effects. This has led to increased research into cyclopentane-containing peptide mimetics as potential treatments for various diseases.

The stability profile of Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- under different storage conditions is another area of practical importance. Proper handling typically requires protection from moisture and storage at controlled temperatures to maintain optimal purity. These considerations are particularly relevant for pharmaceutical manufacturers implementing quality-by-design (QbD) principles in their production processes.

Market trends indicate growing interest in specialized Fmoc-protected amino acid derivatives like this cyclopentane compound. As peptide therapeutics gain regulatory approvals for treating conditions ranging from diabetes to cancer, the demand for high-purity building blocks continues to rise. This compound's unique structural features position it well to meet specific needs in targeted drug development programs.

Future research directions for 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethylcyclopentanecarboxylic acid may explore its potential in emerging areas such as peptide-drug conjugates or as a scaffold for developing protease inhibitors. The compound's versatility also makes it interesting for materials science applications, particularly in designing functional biomaterials with precise molecular architectures.

From a regulatory perspective, Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- falls into the category of research chemicals rather than finished pharmaceuticals. This distinction is important for researchers and suppliers to understand when considering compliance with various international chemical regulations and safety standards.

The compound's role in academic research continues to expand as well. Many universities and research institutions utilize Fmoc-protected cyclopentane derivatives in their peptide chemistry programs, both for teaching purposes and cutting-edge research. This educational application helps train the next generation of peptide scientists while advancing fundamental knowledge in the field.

Technological advancements in peptide synthesis equipment have also impacted how researchers work with compounds like 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethylcyclopentanecarboxylic acid. Automated synthesizers and improved coupling reagents have made the incorporation of such specialized building blocks more efficient and reproducible, accelerating drug discovery timelines.

Quality control considerations for Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- emphasize the importance of rigorous analytical testing. Impurity profiling using advanced chromatographic methods ensures the compound meets the exacting standards required for pharmaceutical applications, where even minor contaminants could impact research outcomes.

As the field of peptide therapeutics continues to evolve, Fmoc-protected amino acid derivatives with constrained ring systems like this cyclopentane compound will likely play an increasingly important role. Their ability to confer desirable pharmacological properties while maintaining synthetic accessibility makes them valuable tools in the ongoing search for novel bioactive molecules.

In conclusion, Cyclopentanecarboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1,4,4-trimethyl- (CAS No. 2137829-75-3) represents an important building block at the intersection of organic chemistry and pharmaceutical research. Its unique structural features and versatile applications continue to make it a compound of significant interest to researchers worldwide, particularly in the context of developing next-generation peptide-based therapeutics.